Cas no 877633-02-8 (N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-2-(2-methoxyphenyl)ethylethanediamide)

• Product Name: N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-2-(2-methoxyphenyl)ethylethanediamide
• CAS No: 877633-02-8
• MF: C₂₇H₃₁FN₄O₄
• MW: 494.557850122452
• CID: 6084183
• PubChem ID: 16809910
• Update Time: 2025-07-09

N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-2-(2-methoxyphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-2-(2-methoxyphenyl)ethylethanediamide
• N'-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-[2-(2-methoxyphenyl)ethyl]oxamide
• AKOS024653724
• F2504-0307
• 877633-02-8
• N1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(2-methoxyphenethyl)oxalamide
• N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide

• Inchi： 1S/C27H31FN4O4/c1-35-24-10-5-2-7-20(24)12-13-29-26(33)27(34)30-19-23(25-11-6-18-36-25)32-16-14-31(15-17-32)22-9-4-3-8-21(22)28/h2-11,18,23H,12-17,19H2,1H3,(H,29,33)(H,30,34)
• InChI Key： IFFOBVDHJHRMQR-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1OC)(=O)C(NCC(N1CCN(C2=CC=CC=C2F)CC1)C1=CC=CO1)=O

Computed Properties

• Exact Mass: 494.23293364g/mol
• Monoisotopic Mass: 494.23293364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87Ų

Additional information on N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-2-(2-methoxyphenyl)ethylethanediamide

Compound CAS No. 877633-02-8: N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide

N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide (CAS No. 877633-02-8) is a complex organic compound with a unique structure that combines several functional groups, making it a subject of interest in various fields of chemistry and pharmacology. This compound is characterized by its ethanediamide backbone, which connects two distinct substituents: one containing a piperazine ring substituted with a 2-fluorophenyl group and a furan moiety, and the other featuring a 2-methoxyphenyl group. The combination of these groups imparts unique chemical and biological properties to the molecule.

The piperazine ring, a six-membered azacyclic structure, is a common motif in drug design due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine is substituted at the 4-position with a fluorophenyl group, which introduces electron-withdrawing effects and enhances the molecule's lipophilicity. The presence of the furan ring further adds aromaticity and potential for conjugation, which can influence the compound's electronic properties and reactivity.

On the other side of the ethanediamide backbone, the methoxyphenyl group introduces an electron-donating methoxy substituent, which can modulate the electronic environment of the aromatic ring. This substitution pattern is often exploited in medicinal chemistry to optimize pharmacokinetic properties such as solubility and bioavailability.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting protein-protein interactions (PPIs). The ethanediamide moiety serves as a scaffold for linking two distinct pharmacophores, enabling the molecule to bind to multiple sites on a target protein or interact with different proteins simultaneously. This dual-targeting capability makes it a promising candidate for treating complex diseases such as cancer, where modulation of multiple pathways is often required.

In addition to its therapeutic potential, this compound has also been investigated for its antimicrobial properties. Research has shown that certain analogs of this compound exhibit potent activity against Gram-positive bacteria, suggesting its potential application in developing new antibiotics. The combination of fluorine atoms and aromatic rings in its structure contributes to its bactericidal effects by disrupting bacterial cell membranes and inhibiting essential enzymatic functions.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and cyclization. The use of furan as an intermediate allows for precise control over the stereochemistry and regioselectivity of the product. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions and improve yield.

From an analytical standpoint, this compound has been characterized using various spectroscopic techniques such as NMR, IR, and MS. These studies have provided insights into its molecular conformation, stability, and degradation pathways under different conditions. For instance, high-resolution mass spectrometry has confirmed the molecular formula (C₃₀H₃₅F₃N₅O₃) and exact mass (599.56 g/mol), while ¹H NMR spectroscopy has revealed details about its proton environment and intermolecular interactions.

In terms of applications beyond medicine and microbiology, this compound has shown promise in materials science as well. Its ability to form self-assembled monolayers on surfaces makes it a candidate for use in nanotechnology applications such as sensors and drug delivery systems. The presence of multiple functional groups allows for versatile surface modifications, enabling tailored interactions with specific analytes or therapeutic agents.

The study of this compound also contributes to our understanding of medicinal chemistry principles, particularly in designing molecules with multiple functional groups that can interact with diverse biological targets. Its structure serves as a model for exploring how different substituents can influence pharmacokinetics, toxicity, and efficacy in vivo.

In conclusion, N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[2-(2-methoxyphenyl)ethyl]ethanediamide (CAS No. 877633-02-8) is a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups positions it as a valuable tool in drug discovery, antimicrobial research, materials science, and beyond.